1-(4-chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-(3,5-dibromo-1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C10H6Br2ClN3O/c11-9-14-10(12)16(15-9)5-8(17)6-1-3-7(13)4-2-6/h1-4H,5H2
• InChI Key: BXJCGDKNQSFBEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CN2C(=NC(=N2)Br)Br)Cl
• Molecular Formula: C10H6Br2ClN3O
• Molecular Weight: 379.43 g/mol

Description

1-(4-chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone, also known as CDBE, is a compound that has gained attention in the scientific community due to its potential applications in various fields. CDBE is a chemical compound with the molecular formula C10H6Br2ClN3O. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone.

Scientific Research Applications

• Synthesis Applications:

  • Li De-liang (2010) detailed the synthesis of a related compound, 4'-chloro-2-(1H-1,2,4-triazol-1-yl)acetophenone, which shows the interest in synthesizing chloro-triazolyl derivatives for potential applications in organic chemistry (Li De-liang, 2010).

• Antifungal Activity:

  • Yi-An Ruan et al. (2011) synthesized novel derivatives with antifungal properties, indicating the potential of chlorophenyl-triazolyl ethanone derivatives in developing antifungal agents (Yi-An Ruan et al., 2011).

• Anti-Inflammatory Activity:

  • N. Karande and L. Rathi (2017) researched the anti-inflammatory activity of chlorophenyl-triazolyl ethanone derivatives, suggesting their potential as anti-inflammatory compounds (N. Karande & L. Rathi, 2017).

• Antimicrobial Activity:

  • Atul K. Wanjari (2020) explored the antimicrobial activity of a related compound, emphasizing the relevance of such compounds in antimicrobial applications (Atul K. Wanjari, 2020).

• Inhibitor Design:

  • G. Roman et al. (2010) focused on the design of inhibitors based on azole-ethanone structures, highlighting their significance in pharmaceutical research (G. Roman et al., 2010).

• Structural Optimization for Drug Design:

  • Ying Gong et al. (2017) worked on the structural optimization of triazole derivatives for use as human dihydroorotate dehydrogenase inhibitors, indicating the potential medicinal applications of these compounds (Ying Gong et al., 2017).

• Corrosion Inhibition:

  • Q. Jawad et al. (2020) studied triazole derivatives as corrosion inhibitors for mild steel, showing the versatility of these compounds in industrial applications (Q. Jawad et al., 2020).